Cas no 111843-76-6 (1-(2,4-dinitrophenyl)ethanol)
1-(2,4-dinitrophenyl)ethanol structure
Product Name:1-(2,4-dinitrophenyl)ethanol
CAS No:111843-76-6
MF:C8H8N2O5
MW:212.15952205658
CID:2607401
PubChem ID:71335778
Update Time:2025-04-21
1-(2,4-dinitrophenyl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-dinitrophenyl)ethanol
- 1-(2,4-Dinitrophenyl)ethan-1-ol
- 2,4-dinitrophenylethanol
- 111843-76-6
- PALLVUYKZXLJRM-UHFFFAOYSA-N
- SCHEMBL2123108
- DTXSID20763685
-
- Inchi: 1S/C8H8N2O5/c1-5(11)7-3-2-6(9(12)13)4-8(7)10(14)15/h2-5,11H,1H3
- InChI Key: PALLVUYKZXLJRM-UHFFFAOYSA-N
- SMILES: OC(C)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 212.04332136Da
- Monoisotopic Mass: 212.04332136Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 112Ų
1-(2,4-dinitrophenyl)ethanol Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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